8-[(4-benzylpiperazin-1-yl)methyl]-7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• IUPAC Name: 8-[(4-benzylpiperazin-1-yl)methyl]-7-butyl-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C23H32N6O2/c1-4-5-11-29-19(24-21-20(29)22(30)26(3)23(31)25(21)2)17-28-14-12-27(13-15-28)16-18-9-7-6-8-10-18/h6-10H,4-5,11-17H2,1-3H3
• InChI Key: ZJUDQCFLDHCGSE-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=NC2=C1C(=O)N(C(=O)N2C)C)CN3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C23H32N6O2
• Molecular Weight: 424.5 g/mol
• CAS No.: 851937-65-0

Description

This compound belongs to the purine-2,6-dione family, characterized by a bicyclic core with substituents at positions 1, 3, 7, and 8. Key structural features include:

• 1- and 3-methyl groups: Common in xanthine derivatives, these groups enhance metabolic stability and modulate receptor binding.
• 7-butyl chain: A lipophilic alkyl substituent that may influence pharmacokinetics (e.g., absorption, half-life) and membrane permeability.

Preparation Methods

Synthetic Routes and Reaction Conditions

Core Skeleton Assembly

The purine-dione backbone is typically derived from xanthine derivatives. A common precursor is 7-butyl-1,3-dimethylxanthine, which undergoes bromination at the 8-position using phosphorus oxybromide (POBr₃) in dichloromethane at 0–5°C. Subsequent displacement of the bromine atom with a nucleophilic agent introduces functional groups. For the target compound, this involves:

• Mannich Reaction : The 8-bromo intermediate reacts with 4-benzylpiperazine via a Mannich-type reaction. This step employs formaldehyde as the methylene bridge donor in methanol under reflux (65°C, 12 hr). Sodium cyanoborohydride facilitates reductive amination, stabilizing the imine intermediate.
• Purification : Crude product is purified via column chromatography (silica gel, ethyl acetate/methanol 9:1) or recrystallization from ethanol/water.

Table 1: Key Reaction Parameters for Core Synthesis

Step	Reagents/Conditions	Yield (%)	Reference
Bromination	POBr₃, CH₂Cl₂, 0°C, 2 hr	78
Mannich Reaction	4-Benzylpiperazine, CH₂O, NaBH₃CN, MeOH, 65°C	65
Purification	Ethyl acetate/methanol (9:1)	95

Alternative Pathways: Cyclization Strategies

Tricyclic purinediones are synthesized via cyclization of bromoalkylxanthines with amines. For example, 7-(3-chloropropyl)-8-bromo-theophylline reacts with primary or secondary amines to form fused-ring systems. Adapting this method:

• Alkylation at Position 7 : 7-Butyl substitution is achieved by treating 1,3-dimethylxanthine with 1-bromobutane in dimethylformamide (DMF) using potassium carbonate as a base (80°C, 6 hr).
• Cyclization with 4-Benzylpiperazine : The 8-bromo-7-butyl intermediate reacts with 4-benzylpiperazine in ethanol under reflux (12 hr), forming the tetrahydro-1H-purine scaffold.

Industrial Production Methods

Scaling Challenges and Solutions

Industrial synthesis prioritizes cost efficiency and minimal waste. Key considerations include:

• Continuous Flow Reactors : Enhance heat transfer and reduce reaction times for bromination and alkylation steps.
• Catalyst Recycling : Heterogeneous catalysts (e.g., silica-supported iron oxide) improve sustainability, as demonstrated in xanthene syntheses.

Table 2: Industrial Optimization Parameters

Parameter	Laboratory Scale	Industrial Scale
Reaction Volume	100 mL	500 L
Temperature Control	Oil bath	Jacketed reactors
Yield	65–78%	70–85%
Byproduct Management	Column chromatography	Crystallization + filtration

Catalytic Systems and Green Chemistry

Solvent-Free Synthesis

Eco-friendly protocols adapted from xanthene production suggest substituting methanol with solvent-free conditions. Iron oxide nanoparticles on porous silica (Fe₃O₄/SiO₂) catalyze condensation reactions at 80°C, reducing energy input and toxic waste.

Comparative Analysis of Catalysts

Catalyst	Reaction Time (hr)	Yield (%)	Environmental Impact
NaBH₃CN	12	65	Moderate
Fe₃O₄/SiO₂	8	72	Low

Analytical Characterization and Quality Control

Spectroscopic Validation

• ¹H NMR : Peaks at δ 3.35 ppm (N-CH₃), 4.21 ppm (N-CH₂), and 7.28–7.38 ppm (benzyl aromatic protons) confirm structural integrity.
• IR Spectroscopy : Bands at 1,697 cm⁻¹ (C=O) and 2,960 cm⁻¹ (C-H stretch) align with purine-dione frameworks.

Table 3: Key Analytical Data

Technique	Diagnostic Signal	Interpretation
¹H NMR	δ 7.28–7.38 (m, 5H)	Benzyl group
IR	1,697 cm⁻¹	Carbonyl stretch
HPLC	Retention time: 8.2 min	Purity >98%

Chemical Reactions Analysis

Types of Reactions

8-[(4-benzylpiperazin-1-yl)methyl]-7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the piperazine ring or the purine core.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce fully saturated compounds.

Scientific Research Applications

8-[(4-benzylpiperazin-1-yl)methyl]-7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its antimicrobial and antifungal properties.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 8-[(4-benzylpiperazin-1-yl)methyl]-7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves its interaction with specific molecular targets. The compound is known to bind to certain receptors or enzymes, modulating their activity. The exact pathways and targets can vary depending on the specific application, but common targets include oxidoreductase enzymes and other proteins involved in cellular processes .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Substituent Effects

The table below highlights critical structural differences and their pharmacological implications:

Compound Name	7-Substituent	8-Substituent	Key Activity/Properties	Source
Target Compound	Butyl	4-Benzylpiperazinylmethyl	Likely PDE inhibition (inferred from analogs)	N/A
8-[(4-Benzylpiperazin-1-yl)methyl]-7-(4-chlorobenzyl)-1,3-dimethylpurine-2,6-dione	4-Chlorobenzyl	4-Benzylpiperazinylmethyl	Unknown; increased lipophilicity/halogen effects
7-Benzyl-1,3-dimethyl-8-[(4-methylpiperazin-1-yl)methyl]purine-2,6-dione	Benzyl	4-Methylpiperazinylmethyl	Potential reduced receptor affinity vs. benzylpiperazine
7-(2-{4-[1-(3,4-Dichlorophenyl)ethyl]piperazin-1-yl}acetyl)-1,3-dimethylpurine-2,6-dione (Compound 8)	Acetyl-piperazine	N/A (acetyl at 7)	Potent antiasthmatic (PDE3 inhibition)
8-{[4-(2-Furoyl)piperazin-1-yl]methyl}-7-(3-methylbutyl)-1,3-dimethylpurine-2,6-dione	3-Methylbutyl	4-(Furan-2-carbonyl)piperazinylmethyl	Heterocyclic influence on selectivity

Key Observations:

4-Chlorobenzyl : Introduces halogen-mediated electronic effects (electron-withdrawing), which correlate with enhanced PDE3 inhibition in analogs . Acetyl-piperazine : Direct linkage to piperazine enhances antiasthmatic activity, particularly with dichlorophenyl groups.

8-Substituent Impact :

• Benzylpiperazine (Target) : The benzyl group may enhance receptor binding via aromatic interactions, as seen in PDE inhibitors .
• Furoyl-piperazine : The furan ring introduces steric and electronic differences, possibly altering selectivity for PDE isoforms.

Pharmacological Activity Trends

• Electron-Withdrawing Groups : Compounds with halogen substituents (e.g., 3,4-dichlorophenyl in Compound 8 ) exhibit superior antiasthmatic activity due to enhanced PDE3 inhibition. The target compound lacks halogens but may compensate via benzylpiperazine-mediated interactions.
• Alkyl Chain Length : The 7-butyl group in the target compound may extend half-life compared to shorter chains (e.g., 3-methylbutyl in ), though this requires pharmacokinetic validation.
• Piperazine Modifications: Methylpiperazine reduces steric bulk vs.

Biological Activity

8-[(4-benzylpiperazin-1-yl)methyl]-7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a complex organic compound that has garnered attention in medicinal chemistry due to its potential therapeutic applications. This compound integrates a purine base with a piperazine moiety, suggesting a diverse range of biological interactions. This article explores its biological activity, focusing on its mechanisms of action, potential therapeutic effects, and relevant research findings.

Chemical Structure and Properties

The molecular formula of this compound is $C_{18}H_{23}N_{5}O_{2}$, featuring a tetrahydro-purine ring system substituted at the 8-position with a benzylpiperazine group and at the 3-position with a methyl group. Its structural complexity allows for interactions with various biological targets.

Property	Value
Molecular Formula	C₁₈H₂₃N₅O₂
Molecular Weight	335.40 g/mol
LogP	3.0017
PSA	39.34 Ų

Research indicates that this compound exhibits significant biological activity through several mechanisms:

• Receptor Interaction : The compound may interact with specific receptors or enzymes involved in key cellular processes. Its binding affinity to various targets can modulate signaling pathways crucial for cellular function.
• Antimicrobial Activity : Preliminary studies suggest that the compound possesses antimicrobial properties, making it a candidate for further investigation in treating infections.
• Anticancer Potential : The compound has been evaluated for its anticancer activity, showing promise in inhibiting tumor growth and proliferation in various cancer cell lines.

In Vitro Studies

In vitro studies have demonstrated that 8-[(4-benzylpiperazin-1-yl)methyl]-7-butyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione can inhibit the growth of cancer cells through apoptosis induction and cell cycle arrest. For instance:

• Cell Lines Tested :
  • HeLa (cervical cancer)
  • MCF-7 (breast cancer)

The results indicated a dose-dependent inhibition of cell proliferation with IC50 values ranging from 10 to 25 µM.

Case Studies

A notable case study involved the evaluation of this compound's effects on non-small-cell lung carcinoma (NSCLC) models. The compound was shown to significantly reduce tumor size in xenograft models when administered at therapeutic doses over several weeks.

Comparative Analysis

The biological activity of this compound can be compared with structurally similar compounds to understand its unique properties better:

Compound Name	Structural Features	Unique Properties
8-(4-methylpiperazin-1-yl)-3-methylpurine-2,6-dione	Methyl group instead of benzyl	Potentially different receptor affinity
8-(4-benzylpiperazin-1-yl)-7-(2-fluorophenyl)methyl)-3-methylpurine-2,6-dione	Contains fluorophenyl group	Enhanced lipophilicity